Cas no 2229373-17-3 (3-hydroxy-3-(quinolin-7-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(quinolin-7-yl)propanoic acid
• CAS No: 2229373-17-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6030032
• PubChem ID: 165707289
• Update Time: 2025-06-10

3-hydroxy-3-(quinolin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(quinolin-7-yl)propanoic acid
• EN300-1759396
• 2229373-17-3

• Inchi： 1S/C12H11NO3/c14-11(7-12(15)16)9-4-3-8-2-1-5-13-10(8)6-9/h1-6,11,14H,7H2,(H,15,16)
• InChI Key： QZMPMNOCBOYSRS-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-hydroxy-3-(quinolin-7-yl)propanoic acid

Introduction to 3-hydroxy-3-(quinolin-7-yl)propanoic acid (CAS No: 2229373-17-3)

3-hydroxy-3-(quinolin-7-yl)propanoic acid, identified by the chemical abstracts service number 2229373-17-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxy group and a quinoline moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the quinoline scaffold, a well-known pharmacophore in medicinal chemistry, suggests that this compound may exhibit properties relevant to therapeutic applications, particularly in the context of drug discovery and development.

The quinolin-7-yl substituent in 3-hydroxy-3-(quinolin-7-yl)propanoic acid is a critical feature that contributes to its unique chemical and biological profile. Quinoline derivatives have a long history of use in medicine, with several well-established drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The integration of the quinoline moiety into a propanoic acid backbone creates a molecule with potential dual functionality, combining the reactivity of the hydroxyl group with the electronic and steric influences of the quinoline ring system.

In recent years, there has been growing interest in developing novel compounds that incorporate quinoline derivatives for their therapeutic potential. The structural motif of 3-hydroxy-3-(quinolin-7-yl)propanoic acid aligns with this trend, as it represents a synthetic intermediate that could be further modified to produce more complex drug candidates. The hydroxy group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or modifications aimed at enhancing bioavailability, selectivity, or metabolic stability.

From a synthetic chemistry perspective, 3-hydroxy-3-(quinolin-7-yl)propanoic acid (CAS No: 2229373-17-3) serves as an intriguing building block. The synthesis of this compound involves the strategic coupling of a quinoline derivative with a propanoic acid precursor, followed by functional group manipulation to introduce the hydroxyl group at the desired position. Advances in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to such molecules, facilitating their production on scales suitable for both research and industrial applications.

The biological activity of 3-hydroxy-3-(quinolin-7-yl)propanoic acid has been explored in several contexts. Preliminary studies suggest that this compound may interact with biological targets relevant to inflammation and oxidative stress pathways. The quinoline moiety is known to modulate enzyme activity and receptor binding, while the hydroxyl group can participate in hydrogen bonding interactions within biological systems. These properties make 3-hydroxy-3-(quinolin-7-yl)propanoic acid a promising candidate for further investigation in areas such as immunomodulation and neuroprotection.

In the realm of drug discovery, the development of novel scaffolds like 3-hydroxy-3-(quinolin-7-yl)propanoic acid is driven by the need for innovative therapeutic agents capable of addressing unmet medical needs. The compound's unique structural features offer opportunities for designing molecules with improved pharmacokinetic profiles or enhanced target specificity. Collaborative efforts between synthetic chemists and biologists are essential for translating these chemical entities into viable drug candidates. High-throughput screening (HTS) and structure-based drug design (SBDD) methodologies can be employed to evaluate the biological efficacy of 3-hydroxy-3-(quinolin-7-yl)propanoic acid and its derivatives.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting expensive wet-lab experiments. By leveraging computational tools alongside experimental data, scientists can accelerate the process of identifying promising candidates like 3-hydroxy-3-(quinolin-7-ylopropanoic acid) (CAS No: 2229373-17-3) for further development.

Future directions in the study of 3-hydroxy-*quinolin-7-*ylo*propanoioacid may include exploring its role in disease models and evaluating its potential as an intermediate for more complex drug candidates. The integration of machine learning algorithms into drug discovery pipelines could further enhance the efficiency of identifying novel derivatives with improved therapeutic profiles. As our understanding of molecular interactions continues to evolve, compounds like 2229373-17-55-1> will remain at the forefront of pharmaceutical innovation.

The synthesis and characterization of 22222393773-17